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Compound of Interest

Compound Name: Carbon tetrachloride

Cat. No.: B157010

For researchers, scientists, and drug development professionals, the responsible management
of hazardous chemicals is paramount. Carbon tetrachloride (CCl4), a known carcinogen and
toxic substance, requires stringent disposal protocols to ensure the safety of laboratory
personnel and the protection of the environment.[1][2][3] Adherence to these procedures is not
only a matter of safety but also of regulatory compliance.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, ensure that all personnel handling carbon
tetrachloride are equipped with the appropriate Personal Protective Equipment (PPE). This
includes, but is not limited to, nitrile or polyvinyl alcohol gloves, safety goggles, a lab coat, full-
length pants, and closed-toe shoes.[1][2] All operations involving carbon tetrachloride must
be conducted within a certified chemical fume hood to minimize inhalation exposure.[1][2][4]

Key Safety Measures:

e Ventilation: Always handle carbon tetrachloride in a well-ventilated area, preferably a
chemical fume hood with a face velocity of 100 ft/min.[1][4]

« Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, immediately
flush the affected area with copious amounts of water for at least 15 minutes.[2][4]

o Storage: Store carbon tetrachloride in a cool, dry, well-ventilated area in a tightly sealed
container.[1][4]
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Step-by-Step Disposal Procedure

The disposal of carbon tetrachloride is regulated as hazardous waste. The following steps
provide a direct, operational plan for its proper disposal.

e \Waste Collection:

o Collect all carbon tetrachloride waste, including contaminated disposables, in a
designated and properly labeled hazardous waste container.[1]

o The container must be compatible with carbon tetrachloride and have a secure, tight-
fitting lid.[1][4]

e Labeling:
o Affix a hazardous waste tag to the container as soon as the first drop of waste is added.[1]

o The label should clearly identify the contents as "Hazardous Waste: Carbon
Tetrachloride” and include any other information required by your institution's
Environmental Health and Safety (EHS) department.

o Storage of Waste:

o Store the hazardous waste container in a designated, secure area, away from
incompatible materials.[1][4]

o Ensure the storage area is well-ventilated.
¢ Arranging for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
company to arrange for pickup and disposal.[5]

o Do not attempt to dispose of carbon tetrachloride down the drain or in regular trash.[5]

Spill Management
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In the event of a carbon tetrachloride spill, immediate and appropriate action is crucial to
mitigate risks.

Spill Size Procedure

If trained, use an appropriate spill kit with

absorbent material to contain the spill. Wear full
Small Spill (<1L) PPE. Double bag the spill waste in clear plastic

bags, label it as hazardous waste, and arrange

for disposal.[1]

Evacuate the area immediately. Avoid breathing
L Spill (>1 1) vapors. Contact your institution's emergency
arge Spill (>
ge =P response team and EHS department for

assistance.[1]

Regulatory Framework

The disposal of carbon tetrachloride is governed by strict federal and state regulations. In the
United States, the Environmental Protection Agency (EPA) classifies carbon tetrachloride as
a hazardous waste under the Resource Conservation and Recovery Act (RCRA).[6][7]

EPA Hazardous Waste Codes for Carbon Tetrachloride:

Waste Code Description

U211 Listed as a toxic waste.

F001 Spent halogenated solvents used in degreasing.
D019 Toxicity Characteristic for carbon tetrachloride.

Source: U.S. Environmental Protection Agency[7]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of carbon
tetrachloride waste in a laboratory setting.
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Caption: Workflow for the proper disposal of carbon tetrachloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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